3-(3-fluorophenyl)-6-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C19H13FN6S
• Molecular Weight: 376.4 g/mol
• IUPAC Name: 3-(3-fluorophenyl)-6-(5-methyl-1-phenylpyrazol-4-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H13FN6S/c1-12-16(11-21-25(12)15-8-3-2-4-9-15)18-24-26-17(22-23-19(26)27-18)13-6-5-7-14(20)10-13/h2-11H,1H3
• InChI Key: XUOXGUGEXKXLSA-UHFFFAOYSA-N
• SMILES: CC1=C(C=NN1C2=CC=CC=C2)C3=NN4C(=NN=C4S3)C5=CC(=CC=C5)F

Description

3-(3-fluorophenyl)-6-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that belongs to the family of triazolo-thiadiazole derivatives. This compound has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 3-(3-fluorophenyl)-6-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not well understood. However, it has been suggested that this compound may act by inhibiting the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the inflammatory response. It has also been suggested that this compound may act by inducing apoptosis in cancer cells.
Biochemical and physiological effects:
3-(3-fluorophenyl)-6-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have biochemical and physiological effects. It has been reported to exhibit cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been shown to have antibacterial activity against Gram-positive and Gram-negative bacteria. In addition, this compound has been reported to have anti-inflammatory and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3-fluorophenyl)-6-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potential applications in scientific research, its ability to exhibit various biological activities, and its fluorescent properties for biological imaging. However, the limitations of using this compound in lab experiments include its potential toxicity and its limited solubility in water.

Future Directions

There are several future directions for the research and development of 3-(3-fluorophenyl)-6-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. These include:
1. Investigation of the mechanism of action of this compound and its potential targets in cancer cells and inflammatory pathways.
2. Development of more efficient and scalable synthesis methods for this compound.
3. Design and synthesis of analogs of this compound with improved biological activity and selectivity.
4. Exploration of the potential applications of this compound in biological imaging and drug delivery.
5. Evaluation of the safety and toxicity of this compound in vivo.
Conclusion:
In conclusion, 3-(3-fluorophenyl)-6-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has potential applications in scientific research due to its various biological activities and fluorescent properties. However, further research is needed to fully understand the mechanism of action of this compound and its potential applications in cancer therapy, inflammation, and biological imaging.

Synthesis Methods

The synthesis of 3-(3-fluorophenyl)-6-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the scientific literature. The synthesis involves the reaction of 3-fluorobenzoic acid, 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid hydrazide, and 2-chloro-5-methyl-1-phenyl-1H-pyrazol-3-amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt). The reaction mixture is then heated under reflux conditions in a suitable solvent such as dimethylformamide (DMF) or N,N-dimethylacetamide (DMA) to yield the desired product.

Scientific Research Applications

3-(3-fluorophenyl)-6-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has potential applications in scientific research. This compound has been reported to exhibit antitumor, antimicrobial, and antifungal activities. It has also been shown to have potential as an anti-inflammatory and anti-oxidant agent. In addition, this compound has been used as a fluorescent probe for biological imaging.